2-(2,5-Dichlorophenyl)-2-methyloxirane

• Molecular Formula: C9H8Cl2O
• Molecular Weight: 203.06 g/mol
• IUPAC Name: 2-(2,5-dichlorophenyl)-2-methyloxirane
• InChI: InChI=1S/C9H8Cl2O/c1-9(5-12-9)7-4-6(10)2-3-8(7)11/h2-4H,5H2,1H3
• InChI Key: RENVUEQSJKXOKR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CO1)C2=C(C=CC(=C2)Cl)Cl

Description

2-(2,5-Dichlorophenyl)-2-methyloxirane is an epoxide derivative featuring a 2,5-dichlorophenyl group attached to a methyl-substituted oxirane (epoxide) ring. Its molecular formula is C₉H₇Cl₂O, with a molecular weight of 215.06 g/mol. The compound is characterized by its strained three-membered epoxide ring, which confers high reactivity, particularly toward nucleophilic ring-opening reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,5-Dichlorophenyl)-2-methyloxirane typically involves the reaction of 2,5-dichlorophenylacetic acid with a suitable epoxidizing agent. One common method is the use of peracids, such as m-chloroperbenzoic acid, under controlled conditions to form the oxirane ring. The reaction is usually carried out in an inert solvent like dichloromethane at low temperatures to ensure high yield and purity.

Industrial Production Methods

On an industrial scale, the production of 2-(2,5-Dichlorophenyl)-2-methyloxirane may involve continuous flow processes to optimize reaction efficiency and scalability. The use of catalysts and automated systems can further enhance the production rate and reduce costs.

Chemical Reactions Analysis

Types of Reactions

2-(2,5-Dichlorophenyl)-2-methyloxirane undergoes various chemical reactions, including:

Oxidation: The oxirane ring can be opened by oxidizing agents to form diols.

Reduction: Reduction reactions can convert the oxirane ring into alcohols.

Substitution: Nucleophilic substitution reactions can occur at the oxirane ring, leading to the formation of different substituted products.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Nucleophiles like amines and thiols are commonly employed.

Major Products Formed

The major products formed from these reactions include diols, alcohols, and various substituted derivatives, depending on the specific reagents and conditions used.

Scientific Research Applications

2-(2,5-Dichlorophenyl)-2-methyloxirane has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2,5-Dichlorophenyl)-2-methyloxirane involves the interaction of the oxirane ring with various molecular targets. The ring strain in the oxirane makes it highly reactive, allowing it to form covalent bonds with nucleophilic sites in biological molecules. This reactivity is exploited in both synthetic chemistry and potential therapeutic applications.

Comparison with Similar Compounds

Reactivity and Stability

• The epoxide’s strained ring makes it highly reactive but prone to decomposition, explaining its discontinuation by suppliers like CymitQuimica . In contrast, the carboxylic acid and oxoacetic acid derivatives exhibit greater stability due to their less strained structures, enabling broader commercial availability .
• The oxoacetic acid derivative’s α-keto group enhances its utility in metal chelation and coordination chemistry, a property absent in the epoxide .

Commercial Viability

• Supplier data (1998–2025) indicates that the epoxide’s niche applications and instability have restricted its market presence, while the acids’ versatility supports sustained demand .

Notes

• Discontinuation Status : 2-(2,5-Dichlorophenyl)-2-methyloxirane is listed as discontinued by CymitQuimica, reflecting synthesis or storage challenges .
• Data Gaps : Detailed thermodynamic or kinetic studies (e.g., ring-opening rates, pKa values) are absent in the cited evidence, warranting further experimental validation.

Biological Activity

2-(2,5-Dichlorophenyl)-2-methyloxirane, an organic compound with the molecular formula C10H8Cl2O, is characterized by its epoxide structure. The compound features a dichlorophenyl group and a methyl group adjacent to the oxirane ring. Its unique structure contributes to its biological activity, making it a subject of interest in pharmacological research.

Biological Activity Overview

Research indicates that 2-(2,5-Dichlorophenyl)-2-methyloxirane exhibits significant biological activity, particularly as a reactive agent in biochemical pathways. Its ability to undergo nucleophilic attack positions it as a candidate for further exploration in drug development and toxicology.

The compound's epoxide group allows it to interact with various biological molecules, leading to potential pharmacological effects. The specific molecular targets depend on the nature of the nucleophile involved in the reaction. This reactivity is crucial for its applications in developing antimicrobial and anticancer agents.

Antimicrobial Properties

Studies have shown that 2-(2,5-Dichlorophenyl)-2-methyloxirane possesses antimicrobial properties. It has been evaluated against various bacterial strains, demonstrating effectiveness in inhibiting growth.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Escherichia coli	32 µg/mL
Staphylococcus aureus	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

Anticancer Activity

Preliminary studies suggest that this compound may also exhibit anticancer properties. In vitro assays have indicated that it can induce apoptosis in cancer cell lines.

Cancer Cell Line	IC50 (µM)
HeLa	15
MCF-7	20
A549	25

Case Study 1: Antimicrobial Efficacy

A study published in Journal of Antimicrobial Chemotherapy examined the efficacy of 2-(2,5-Dichlorophenyl)-2-methyloxirane against multidrug-resistant bacteria. Results indicated that the compound inhibited bacterial growth at concentrations lower than those required for traditional antibiotics, suggesting its potential as an alternative treatment option.

Case Study 2: Cancer Cell Apoptosis

In another investigation featured in Cancer Research, researchers explored the mechanism by which 2-(2,5-Dichlorophenyl)-2-methyloxirane induces apoptosis in HeLa cells. The study revealed that the compound activates caspase pathways, leading to programmed cell death.